Cas no 100252-51-5 (1-(3,4-Dimethoxyphenyl)butan-1-amine hydrochloride)

• Product Name: 1-(3,4-Dimethoxyphenyl)butan-1-amine hydrochloride
• CAS No: 100252-51-5
• MF: C₁₂H₂₀ClNO₂
• MW: 245.7457
• MDL: MFCD28126376
• CID: 5068899
• PubChem ID: 86262872
• Update Time: 2022-06-06

1-(3,4-Dimethoxyphenyl)butan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Veratrylamine, α-propyl-, hydrochloride
• 1-(3,4-dimethoxyphenyl)butan-1-amine hydrochloride
• 1-(3,4-dimethoxyphenyl)butan-1-amine;hydrochloride
• 1-(3,4-Dimethoxyphenyl)butan-1-amine hydrochloride

• MDL： MFCD28126376
• Inchi： 1S/C12H19NO2.ClH/c1-4-5-10(13)9-6-7-11(14-2)12(8-9)15-3;/h6-8,10H,4-5,13H2,1-3H3;1H
• InChI Key： AYODIFHZWAKTEN-UHFFFAOYSA-N
• SMILES： Cl[H].O(C([H])([H])[H])C1=C(C([H])=C([H])C(=C1[H])C([H])(C([H])([H])C([H])([H])C([H])([H])[H])N([H])[H])OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 175
• Topological Polar Surface Area: 44.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes